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Compound of Interest

Compound Name: Urea phosphate

Cat. No.: B3432535

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the compatibility of urea phosphate with
other agrochemicals. Below you will find troubleshooting guides and frequently asked
questions (FAQs) to address common issues encountered during experimental formulations.

Frequently Asked Questions (FAQSs)

Q1: What is urea phosphate and what are its primary characteristics in a solution?

Urea phosphate is a crystalline fertilizer produced from the reaction of urea and phosphoric
acid, with an NPK formula of 17-44-0. When dissolved in water, it creates a strongly acidic
solution.[1] This acidity is a critical factor in its compatibility with other agrochemicals as it can
prevent the precipitation of calcium and magnesium phosphates.[1]

Q2: What is the general compatibility of urea phosphate with other fertilizers?

Urea phosphate is compatible with many other fertilizers, but it is notably incompatible with
calcium fertilizers in concentrated solutions.[2] When mixed with single or triple
superphosphate, it can form a sticky product.[3][4] Its acidic nature, however, allows for the co-
existence of calcium, magnesium, and phosphorus in a solution that would otherwise lead to
precipitation under less acidic conditions.[1]

Q3: Can urea phosphate be mixed with pesticides?

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3432535?utm_src=pdf-interest
https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://en.wikipedia.org/wiki/Urea_phosphate
https://en.wikipedia.org/wiki/Urea_phosphate
https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.eurosolids.com/wp-content/uploads/sites/6/dlm_uploads/2020/06/ES-Lft-EN-AN-Urea-Phosphate-HG-13-10-2021-6063.pdf
https://www.yara.dk/siteassets/yara-denmark/handtering-og-opbevaring/kompabilitets-tabel-for-fast-inorganisk-godning.pdf
http://www.productstewardship.eu/fileadmin/user_upload/user_upload_prodstew/documents/Guidance_for_compatibility2.pdf
https://en.wikipedia.org/wiki/Urea_phosphate
https://www.benchchem.com/product/b3432535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Yes, urea phosphate can be tank-mixed with many pesticides, but compatibility must always
be verified. Due to its acidic nature, it can influence the pH of the tank mix, which may affect
the stability and efficacy of certain pesticides.[5] For instance, some organophosphate and
carbamate insecticides can undergo alkaline hydrolysis and lose efficacy in high pH solutions.
While urea phosphate creates an acidic solution, the final pH of the tank mix will depend on all
components. A compatibility test is always recommended before mixing.[2]

Q4: Does urea phosphate have any synergistic effects with herbicides?

Yes, studies have shown that urea phosphate can act as an adjuvant, increasing the efficacy
of herbicides like glyphosate.[6][7] It can enhance herbicide absorption and may help overcome
the negative effects of hard water by reducing the binding of calcium ions to the herbicide.
Research indicates that a 2.0% concentration of urea phosphate in a glyphosate solution is
optimal for this synergistic effect.[8]

Q5: What are the main types of incompatibility | should be aware of?
There are two primary types of incompatibility:

e Physical Incompatibility: This occurs when products do not mix properly, resulting in the
formation of precipitates, sludge, gels, or separation into layers. This can lead to clogged
spray nozzles and uneven application. Physical incompatibility can often be identified with a
jar test.[9][10]

o Chemical Incompatibility: This involves a chemical reaction between the mixed products,
which can lead to the degradation of active ingredients, reducing their efficacy, or potentially
causing phytotoxicity to the target crop. Chemical incompatibility cannot be determined by a
visual jar test.[9][10]

Troubleshooting Guide
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Problem

Potential Cause

Troubleshooting Steps

Formation of solids, sludge, or

gel in the tank mix.

Physical incompatibility
between urea phosphate and
another agrochemical (e.g.,

calcium nitrate).

1. Do not spray the mixture. 2.
Conduct a jar test to confirm
the incompatibility. 3. If
confirmed, apply the
agrochemicals in separate
applications. 4. For future
mixes, always perform a jar

test before tank mixing.

Reduced efficacy of a pesticide
when mixed with urea

phosphate.

Chemical incompatibility,
possibly due to the acidic
nature of urea phosphate
affecting the pesticide's active

ingredient.

1. Review the pesticide label
for any pH restrictions or
known incompatibilities. 2.
Consider that the low pH from
urea phosphate may have
degraded the pesticide. 3.
Apply the pesticide and urea
phosphate separately in future

applications.

The tank mix solution becomes

warm.

An exothermic chemical
reaction is occurring between

the mixed components.

1. Cease agitation and do not
apply the mixture. 2. This
indicates a chemical reaction
that could degrade the
products or be hazardous. 3.
Consult the product
manufacturers for more

information.

Foaming in the spray tank.

Excessive agitation or reaction
between formulation

components.

1. Reduce the level of
agitation. 2. Use an anti-
foaming agent if the problem
persists and is compatible with

all tank-mix partners.
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Data Presentation: Urea Phosphate Compatibility

Summary

Compatibility with Urea

Agrochemical Category Notes
Phosphate
Other Fertilizers
) ) ) Forms calcium phosphate
Calcium Nitrate Incompatible

precipitate.[11][12]

Magnesium Sulfate

Generally Compatible

The acidity of urea phosphate
can help keep magnesium in

solution.

Potassium Nitrate

Generally Compatible

No adverse reactions generally

reported.

Ammonium Nitrate

Limited Compatibility

Can be hygroscopic and lead

to caking.[4]

Can form a sticky product.[3]

Superphosphates Limited Compatibility 4]
Herbicides
Urea phosphate can act as an
Glyphosate Compatible & Synergistic adjuvant, increasing
glyphosate efficacy.[6][8][7]
Limited specific data available.
Fungicides Generally Compatible A jar test is highly
recommended.
Limited specific data available.
The acidic nature of urea
Insecticides Generally Compatible phosphate may affect the

stability of some insecticides. A

jar test is crucial.
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Experimental Protocols: Jar Test for Physical
Compatibility

A jar test is a simple and effective way to determine the physical compatibility of urea

phosphate with other agrochemicals before large-scale mixing.[9][13]

Materials:

A clean, clear glass or plastic quart jar with a lid.

The same water source that will be used for the spray solution.

Accurate measuring spoons and syringes.

The urea phosphate and all other agrochemicals (pesticides, adjuvants, etc.) to be tested.

Personal Protective Equipment (PPE) as required by the product labels.

Procedure:

Fill the jar to about half full with the carrier (water).

Add the agrochemicals one at a time, in the correct mixing order, using amounts proportional
to the intended tank mix rates. The general mixing order is: a. Water-dispersible granules
(WDG), wettable powders (WP), and other dry formulations. b. Liquid flowables (F),
suspension concentrates (SC), and aqueous solutions (AS). c. Emulsifiable concentrates
(EC). d. Surfactants and other adjuvants. e. Soluble fertilizers like urea phosphate.

Secure the lid and shake the jar gently for 15-30 seconds after each addition to simulate
agitation in the spray tank.

After all ingredients have been added, shake the jar vigorously for another 30 seconds.
Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as:
o Formation of precipitates (solids settling at the bottom).

o Sludge or gel formation.
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o Separation into layers.
o Excessive foaming.

o The solution becoming warm to the touch, which indicates a chemical reaction.[14]

« If the mixture remains uniform and free of the above issues, the products are likely physically
compatible. If any signs of incompatibility are present, the mixture should not be tank-mixed.

[°]

Mandatory Visualization
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Start: Contemplating
Urea Phosphate Tank Mix

:

Consult Product Labels for
Prohibitions & Mixing Order

Perform Jar Test for
Physical Compatibility

[Observe for 15-30 minutes]

l

Signs of Incompatibility?
(Precipitate, Sludge, Separation)

Do NOT Tank Mix.

Mixture is Uniform Apply Separately.

Proceed with Tank Mixing

Maintain Constant Agitation
during Mixing and Application

Gpplication Completej

Click to download full resolution via product page

Caption: Workflow for assessing urea phosphate tank mix compatibility.
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Issue Encountered During
or After Mixing

\4

Reduced Pesticide
Efficacy Observed

\4

Precipitate, Sludge, or
Separation Occurs

Tank Mix Becomes
Warm

: T Cause: Chemical Incompatibilit
[Cause: Physical Incompatlbllltya [ (©.0.. pH effect on peslt)icide) Yy

Cause: Exothermic
Chemical Reaction

Solution: Do not spray.
Perform jar test to confirm.

Solution: Check pesticide label for pH
sensitivity. Apply separately in future.

Solution: Stop immediately.
Do not apply. Consult manufacturers.

Apply products separately.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting urea phosphate tank mix issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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